Cas no 1366493-70-0 ((3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
(3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- (3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- EN300-1163103
- 1366493-70-0
-
- Inchi: 1S/C24H19BrClNO4/c25-20-10-9-14(11-21(20)26)22(12-23(28)29)27-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m1/s1
- InChI Key: WVRKOGAAZYTFOI-JOCHJYFZSA-N
- SMILES: BrC1C=CC(=CC=1Cl)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 499.01860g/mol
- Monoisotopic Mass: 499.01860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 75.6Ų
(3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163103-0.05g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 0.05g |
$2829.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-0.1g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 0.1g |
$2963.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-0.25g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 0.25g |
$3099.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-0.5g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 0.5g |
$3233.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-1.0g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 1g |
$3368.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-2.5g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 2.5g |
$6602.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-5.0g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 5g |
$9769.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-10.0g |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 10g |
$14487.0 | 2023-06-08 | ||
| Enamine | EN300-1163103-50mg |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 50mg |
$768.0 | 2023-10-03 | ||
| Enamine | EN300-1163103-100mg |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366493-70-0 | 100mg |
$804.0 | 2023-10-03 |
(3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Introduction to (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366493-70-0)
The compound (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 1366493-70-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The intricate arrangement of functional groups, including the presence of a chiral center at the third carbon atom, makes this compound a promising candidate for further exploration in synthetic chemistry and pharmacological studies.
The structural motif of (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid incorporates several key features that contribute to its unique chemical properties. The phenyl ring substituents at the fourth and third positions, marked by bromine and chlorine atoms respectively, introduce electrophilic centers that can participate in various organic reactions. Additionally, the amino group protected by a methoxycarbonyl (Moc) moiety enhances the stability of the compound during storage and handling, making it more amenable for use in multi-step synthetic protocols.
In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of a stereogenic center at the third carbon atom in (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it an attractive scaffold for designing enantiomerically pure compounds. Such compounds are highly valued in pharmaceuticals due to their improved selectivity and reduced side effects. The fluroene-based methoxycarbonyl group not only provides stability but also offers a handle for further functionalization, enabling chemists to tailor the molecule for specific biological targets.
Current research in medicinal chemistry has highlighted the importance of structurally diverse molecules in drug discovery. The combination of halogenated aromatic rings and amino acid derivatives has been shown to yield compounds with enhanced binding affinity and selectivity towards biological receptors. For instance, studies have demonstrated that phenyl derivatives with bromine and chlorine substituents can interact effectively with certain enzymes and receptors, modulating their activity. This has led to the exploration of similar structures as potential therapeutic agents for various diseases.
The fluroene moiety in (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is particularly noteworthy for its ability to enhance solubility and metabolic stability in drug candidates. Fluroene derivatives are known for their favorable pharmacokinetic properties, which can improve the bioavailability of therapeutic molecules. By incorporating this group into the compound, researchers aim to develop drugs that are more efficiently absorbed, distributed, metabolized, and excreted by the body.
Advances in computational chemistry have also played a pivotal role in understanding the interactions between this compound and biological targets. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential lead structures for drug development. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of how (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid might interact with proteins and enzymes.
In vitro studies have begun to uncover the biological activity of this compound, suggesting its potential as an intermediate or lead molecule in drug discovery programs. Initial experiments have shown that derivatives of this structure can exhibit inhibitory effects on certain enzymes relevant to inflammatory pathways. These findings are particularly exciting as they align with ongoing efforts to develop novel therapeutics for conditions such as arthritis and autoimmune disorders.
The synthesis of complex molecules like (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid requires meticulous planning and expertise in organic synthesis techniques. Researchers must navigate challenges such as regioselectivity, stereocontrol, and functional group compatibility to achieve high yields and purity. Despite these challenges, recent innovations in synthetic methodologies have made it increasingly feasible to construct such intricate structures with precision.
Future directions in research may involve exploring analogs of this compound to optimize its pharmacological properties further. By modifying substituents on the phenyl ring or adjusting the length of the side chain, scientists can fine-tune the molecule's activity profile. Additionally, investigating alternative protecting groups for the amino function could open up new synthetic pathways while maintaining or improving stability.
The impact of such compounds on drug development cannot be overstated. As our understanding of biological systems grows more sophisticated, so too does our need for structurally diverse molecules capable of interacting with specific targets. Compounds like (3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represent a testament to the ingenuity of modern chemical research and hold great promise for addressing unmet medical needs.
1366493-70-0 ((3R)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)